Cas no 1211517-98-4 (3-bromo-6-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 3-bromo-6-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1211517-98-4
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 2889459
• PubChem ID: 92133496
• Update Time: 2025-09-20

3-bromo-6-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-methyl-2-(trifluoromethyl)pyridine
• SCHEMBL25302172
• TQ0030
• C71749
• AKOS027440821
• ZJHXVNHHGSDHQE-UHFFFAOYSA-N
• BS-14652
• CS-0186790
• MFCD18255957
• 1211517-98-4
• 3-bromo-6-methyl-2-(trifluoromethyl)pyridine

• MDL： MFCD18255957
• Inchi： 1S/C7H5BrF3N/c1-4-2-3-5(8)6(12-4)7(9,10)11/h2-3H,1H3
• InChI Key： ZJHXVNHHGSDHQE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)N=C1C(F)(F)F

Computed Properties

• Exact Mass: 238.95575g/mol
• Monoisotopic Mass: 238.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-bromo-6-methyl-2-(trifluoromethyl)pyridine

Introduction to 3-bromo-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1211517-98-4) and Its Applications in Modern Chemical Biology

3-bromo-6-methyl-2-(trifluoromethyl)pyridine, identified by the CAS number 1211517-98-4, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo, methyl, and trifluoromethyl substituents on a pyridine backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 3-bromo-6-methyl-2-(trifluoromethyl)pyridine contribute to its reactivity and functionality, making it a preferred building block for medicinal chemists. The presence of a bromo group at the 3-position allows for convenient substitution reactions, such as Suzuki-Miyaura cross-coupling, which is widely used in the construction of complex organic molecules. Additionally, the methyl and trifluoromethyl groups enhance the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, 3-bromo-6-methyl-2-(trifluoromethyl)pyridine has been extensively studied for its potential applications in the synthesis of small-molecule inhibitors targeting various therapeutic areas. One notable area of research is its use in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The pyridine core is a common motif in many kinase inhibitors due to its ability to interact with the ATP-binding site of kinases through hydrogen bonding and hydrophobic interactions.

Recent studies have demonstrated the utility of 3-bromo-6-methyl-2-(trifluoromethyl)pyridine in generating novel scaffolds for antiviral agents. The trifluoromethyl group, in particular, has been shown to improve the pharmacokinetic properties of antiviral drugs by enhancing their binding affinity and resistance to metabolic degradation. For instance, derivatives of this compound have been explored as inhibitors of viral proteases, which are essential for viral replication.

The pharmaceutical industry has also leveraged 3-bromo-6-methyl-2-(trifluoromethyl)pyridine in the development of central nervous system (CNS) drugs. The lipophilic nature of the compound facilitates its blood-brain barrier penetration, making it suitable for treating neurological disorders. Researchers have synthesized analogs of this compound that exhibit potential as monoamine oxidase (MAO) inhibitors, which are used to treat depression and other mood disorders.

Moreover, 3-bromo-6-methyl-2-(trifluoromethyl)pyridine has found applications in agrochemical research. Its structural framework is similar to many herbicides and fungicides, which target specific enzymatic pathways in plants. By modifying the substituents on the pyridine ring, chemists can fine-tune the biological activity of these compounds to develop more effective and environmentally friendly agrochemicals.

The synthesis of 3-bromo-6-methyl-2-(trifluoromethyl)pyridine typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes bromination followed by alkylation and trifluoromethylation at specific positions on the pyridine ring. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations.

In conclusion, 3-bromo-6-methyl-2-(trifluoromethyl)pyridine (CAS No. 1211517-98-4) is a multifunctional compound with broad applications in pharmaceuticals, agrochemicals, and biotechnology. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is expected to grow further.